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Compound Name: 2-(5-Oxazolyl)benzoic Acid

Cat. No.: B599546

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(5-Oxazolyl)benzoic acid, identified by CAS number 169508-94-5, is a heterocyclic
carboxylic acid. This class of molecules, featuring both an oxazole and a benzoic acid moiety,
represents a scaffold of significant interest in medicinal chemistry. Oxazole derivatives are
known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory,
and anticancer properties. Similarly, benzoic acid and its derivatives are recognized for their
diverse pharmacological applications. This technical guide provides a comprehensive overview
of the available data on 2-(5-Oxazolyl)benzoic acid, focusing on its chemical properties,
potential therapeutic uses, and the broader context of related compounds in drug discovery.
Due to the limited publicly available data specifically for this compound, this guide also
extrapolates potential applications and experimental approaches based on the activities of
structurally similar molecules.

Physicochemical Properties

Precise experimental data for the physicochemical properties of 2-(5-Oxazolyl)benzoic acid
are not extensively reported in publicly accessible literature. However, predicted values provide
a useful starting point for experimental design.
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Property Predicted Value
Molecular Formula C10H7NOs
Molecular Weight 189.17 g/mol
Boiling Point 354.7+17.0°C
Density 1.320 + 0.06 g/cm3
pKa 3.563+0.36

These values are computationally predicted and should be confirmed by experimental analysis.

Synthesis

A specific, detailed experimental protocol for the synthesis of 2-(5-Oxazolyl)benzoic acid is
not readily available in peer-reviewed journals or patents. However, general synthetic routes for
2-(oxazolyl)benzoic acids can be adapted. A plausible synthetic approach is outlined below.
This proposed pathway is based on established methods for the formation of the oxazole ring

and subsequent functional group manipulations.

Proposed Synthetic Pathway

G-Formylbenzoic acid] [Tosylmethyl isocyanide (TosMIC)]

Reaction with in the presence of a base (e.g., K2CO3)

(Oxazole Ring Formation]

Van Leusen Reaction
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Caption: Proposed synthesis of 2-(5-Oxazolyl)benzoic acid.

Experimental Protocol (Hypothetical)

Reaction Setup: To a solution of 2-formylbenzoic acid in a suitable solvent (e.g., methanol or
dimethoxyethane), add an equimolar amount of tosylmethyl isocyanide (TosMIC).

Base Addition: Slowly add a base, such as potassium carbonate, to the reaction mixture at
room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating.
Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, quench the reaction with water and acidify the mixture to
protonate the carboxylate.

Purification: Extract the product with an organic solvent (e.g., ethyl acetate). The combined
organic layers are then washed, dried, and concentrated under reduced pressure. The crude
product can be purified by recrystallization or column chromatography to yield 2-(5-
Oxazolyl)benzoic acid.

Potential Uses and Biological Activities

While specific biological data for 2-(5-Oxazolyl)benzoic acid is scarce, the broader classes of

oxazole and benzoic acid derivatives have been extensively studied, suggesting potential

areas of application for this compound.

Antimicrobial Activity: Benzoic acid and its derivatives are well-known for their antimicrobial
properties. The oxazole moiety is also a component of several natural and synthetic
compounds with antibacterial and antifungal activities. Therefore, it is plausible that 2-(5-
Oxazolyl)benzoic acid could be investigated as a potential antimicrobial agent.

Anti-inflammatory and Analgesic Activity: Many non-steroidal anti-inflammatory drugs
(NSAIDs) are carboxylic acid derivatives. The oxazole ring can be found in various
compounds with anti-inflammatory properties. This suggests that 2-(5-Oxazolyl)benzoic
acid could be explored for its potential to modulate inflammatory pathways.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b599546?utm_src=pdf-body
https://www.benchchem.com/product/b599546?utm_src=pdf-body
https://www.benchchem.com/product/b599546?utm_src=pdf-body
https://www.benchchem.com/product/b599546?utm_src=pdf-body
https://www.benchchem.com/product/b599546?utm_src=pdf-body
https://www.benchchem.com/product/b599546?utm_src=pdf-body
https://www.benchchem.com/product/b599546?utm_src=pdf-body
https://www.benchchem.com/product/b599546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Anticancer Activity: The oxazole scaffold is present in a number of anticancer agents. These
compounds can exert their effects through various mechanisms, including the inhibition of
kinases, topoisomerases, or tubulin polymerization. Given the prevalence of the benzoic acid
moiety in bioactive molecules, 2-(5-Oxazolyl)benzoic acid could serve as a lead compound
for the development of novel anticancer therapeutics.

 Building Block in Drug Discovery: This compound can serve as a valuable building block for
the synthesis of more complex molecules with tailored biological activities. The carboxylic
acid group provides a handle for further chemical modifications, such as amide bond
formation, to create libraries of derivatives for high-throughput screening.

Experimental Protocols for Biological Evaluation
(General)

For researchers interested in investigating the biological properties of 2-(5-Oxazolyl)benzoic
acid, the following are general experimental protocols that can be adapted.

Antimicrobial Susceptibility Testing

A standard broth microdilution method can be used to determine the Minimum Inhibitory
Concentration (MIC) of the compound against various bacterial and fungal strains.
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Antimicrobial Susceptibility Workflow
Prepare serial dilutions of
2-(5-Oxazolyl)benzoic acid

'

Inoculate with microbial suspension

'

Incubate at appropriate temperature

(Observe for microbial growtf)

Determine MIC

Click to download full resolution via product page

Caption: Workflow for MIC determination.

In Vitro Anti-inflammatory Assay

The anti-inflammatory potential can be assessed by measuring the inhibition of nitric oxide
(NO) production in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW
264.7).
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NO Inhibition Assay Workflow
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Cytotoxicity Assay Workflow
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Potential Signaling Pathway Interactions

G-(S-Oxazolyl)benzoic acicD
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« To cite this document: BenchChem. [In-Depth Technical Guide: 2-(5-Oxazolyl)benzoic Acid
(CAS 169508-94-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599546#cas-number-169508-94-5-properties-and-

uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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